S07-2010

• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• InChI: InChI=1S/C19H21N3O3S/c1-2-4-14-10-18(25)22-19(20-14)26-11-16(23)13-7-8-15-12(9-13)5-3-6-17(24)21-15/h7-10H,2-6,11H2,1H3,(H,21,24)(H,20,22,25)
• InChIKey: WVRKQDZPZOUPNW-UHFFFAOYSA-N

S07-2010 for Pan-AKR1C Inhibition in Drug-Resistant Cancer Models: Procurement-Grade Evidence Guide

S07-2010 (CAS 1223194-71-5) is a synthetic small-molecule pan-aldo-keto reductase family 1 member C (AKR1C) inhibitor identified through pharmacophore-based virtual screening and validated by enzymatic assays [1]. It belongs to the benzazepinone class and exhibits sub-micromolar inhibitory activity against all four human AKR1C isoforms (AKR1C1–AKR1C4), distinguishing it from isoform-selective AKR1C3 inhibitors that spare AKR1C1, AKR1C2, and AKR1C4 [1]. Its molecular formula is C₁₉H₂₁N₃O₃S, with a molecular weight of 371.45 g/mol and a purity specification of ≥98% as determined by TLC and NMR .

Pathway Pan-AKR1C inhibition studies in multi-isoform resistance models

Model Context Drug-resistant cancer cell lines requiring simultaneous AKR1C1–C4 engagement

Assay Format In vitro enzymatic and cellular chemosensitization assays

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. doi:10.1021/acsmedchemlett.2c00175 View Source

Why AKR1C3-Selective Inhibitors Cannot Substitute for S07-2010 in Multi-Isoform-Driven Resistance Models

S07-2010 is the only hit compound from the He et al. (2022) discovery campaign that demonstrates sub-micromolar potency across all four AKR1C isoforms simultaneously [1]. Isoform-selective AKR1C3 inhibitors such as S07-2001, S07-2008, and indomethacin fail to reverse cisplatin resistance in A549/DDP lung cancer cells at low concentrations because AKR overexpression in these cells involves multiple AKR1C isoforms, not AKR1C3 alone [1]. The acquired resistance of tumors frequently engages a network of AKR enzymes; inhibiting only one isoform leaves compensatory pathways intact, as demonstrated by the inability of AKR1C3-selective inhibitors to exert S07-2010-like chemosensitization at clinically relevant concentrations [1]. Any procurement decision that substitutes an AKR1C3-selective inhibitor for S07-2010 in a multi-isoform resistance context will therefore yield fundamentally different experimental outcomes.

Target S07-2010 (pan-AKR1C) Isoform-selective inhibitors (e.g., S07-2001, S07-2008)

Selective AKR1C3 inhibition may leave AKR1C1, C2, and C4 compensatory pathways active, potentially failing to reverse multi-isoform-driven resistance.

Resistance Context Models with broad AKR1C overexpression Cell lines overexpressing a single isoform only

In A549/DDP cells where multiple AKR1C isoforms contribute to resistance, selective inhibitors may not replicate the chemosensitization profile of pan-inhibition.

Synergy Profile Reported strong combination-index synergy Additive or antagonistic effects reported for some selective inhibitors in the same model

The quantitative synergy difference means that substituting a selective inhibitor could yield misleading drug-combination study outcomes.

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. doi:10.1021/acsmedchemlett.2c00175 View Source

S07-2010 Quantitative Differentiation Evidence: Comparator-Anchored Data for Procurement Decisions

Pan-AKR1C Inhibitory Profile: Balanced Sub-Micromolar Potency Across All Four AKR1C Isoforms Versus Isoform-Selective Hit Compounds

S07-2010 is the only compound from the He et al. (2022) screening campaign that achieves sub-micromolar IC50 values against all four human AKR1C isoforms, with IC50 values of 0.47 ± 0.16 μM (AKR1C1), 0.73 ± 0.35 μM (AKR1C2), 0.19 ± 0.08 μM (AKR1C3), and 0.36 ± 0.15 μM (AKR1C4) [1]. Its selectivity ratios (IC50 ratio relative to AKR1C3) are 2.47 (1C1:1C3), 3.84 (1C2:1C3), and 1.89 (1C4:1C3), indicating near-equipotent pan-inhibition [1]. In contrast, S07-2008 exhibits extreme AKR1C3 selectivity with IC50 > 100 μM for AKR1C1, AKR1C2, and AKR1C4 (selectivity ratios > 625-fold); S07-2001 similarly shows IC50 > 100 μM for all non-AKR1C3 isoforms; S07-2005 shows 22- to 385-fold selectivity for AKR1C3 over AKR1C1 and AKR1C2; and S07-2009 shows 28- to 198-fold selectivity [1]. All data were generated in the same enzymatic assay system using recombinant human AKR1C isoforms with S-tetralol as substrate, ensuring direct cross-compound comparability [1].

Pan-AKR1C Inhibitory Profile

Head-to-head

IC50 (μM): AKR1C1 0.47, C2 0.73, C3 0.19, C4 0.36
S07-2008: C1/C2/C4 >100; selectivity >625-fold

Reported balanced sub-micromolar pan-inhibition; only compound covering all four isoforms.

Enzymatic assay with S-tetralol; direct cross-compound comparison available.

Evidence Dimension	Inhibitory potency across AKR1C isoform panel (IC50, μM ± SEM; three independent experiments)
Target Compound Data	AKR1C1: 0.47 ± 0.16; AKR1C2: 0.73 ± 0.35; AKR1C3: 0.19 ± 0.08; AKR1C4: 0.36 ± 0.15
Comparator Or Baseline	S07-2001: 1C1 >100, 1C2 >100, 1C3 2.08, 1C4 >100; S07-2005: 1C1 2.88, 1C2 50.03, 1C3 0.13, 1C4 0.75; S07-2008: 1C1 >100, 1C2 >100, 1C3 0.16, 1C4 >100; S07-2009: 1C1 11.18, 1C2 5.71, 1C3 0.20, 1C4 39.58. All data from same assay system [1].
Quantified Difference	S07-2010 is the only compound with sub-1 μM IC50 against all four isoforms; selectivity range (max IC50 / min IC50) = 3.84-fold vs. >625-fold for S07-2008 and >48-fold for S07-2001
Conditions	In vitro enzymatic assay; recombinant human AKR1C1-AKR1C4; substrate: S-tetralol; data expressed as mean ± SEM of three independent experiments [1]

Why This Matters

Only S07-2010 can be used as a single-agent pan-AKR1C inhibitor tool compound to interrogate the role of the entire AKR1C family in drug resistance, whereas all other hit compounds require complementary inhibitors to achieve pan-isoform coverage.

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. Table 1. doi:10.1021/acsmedchemlett.2c00175 View Source

Unique Cytotoxicity Against Drug-Resistant Cancer Cells: S07-2010 Versus All Other Hit Compounds

S07-2010 exhibited intrinsic cytotoxicity against both doxorubicin-resistant MCF-7/DOX breast cancer cells (IC50 = 127.5 μM) and cisplatin-resistant A549/DDP lung cancer cells (IC50 = 5.51 μM) after 48-hour treatment [1]. In contrast, the other four hit compounds (S07-2001, S07-2005, S07-2008, S07-2009) showed no detectable cytotoxicity in either drug-resistant cell line even at high concentrations [1]. The parental MCF-7 and A549 cell lines showed differential AKR1C3 expression levels compared to their resistant counterparts, confirming that AKR1C overexpression is a driver of the resistant phenotype [1]. This direct single-agent cytotoxicity is unique to S07-2010 among the five structurally diverse hit compounds identified in the same screening cascade, and is attributed to its pan-isoform coverage rather than higher potency against any single isoform [1].

Cytotoxicity in Drug-Resistant Cells

Head-to-head

MCF-7/DOX IC50 127.5 μM; A549/DDP IC50 5.51 μM
Other hits: no measurable cytotoxicity

Supports cell-model endpoint review; unique single-agent response among screening hits.

48 h incubation; viability assay; attributed to pan-isoform engagement.

Evidence Dimension	Single-agent cytotoxicity in drug-resistant cancer cell lines (IC50 after 48 h)
Target Compound Data	MCF-7/DOX: IC50 = 127.5 μM; A549/DDP: IC50 = 5.51 μM
Comparator Or Baseline	S07-2001, S07-2005, S07-2008, S07-2009: no cytotoxicity at high concentrations in either cell line [1]
Quantified Difference	S07-2010 is the only hit compound with measurable single-agent IC50 values in both drug-resistant cell lines; other compounds showed zero measurable cytotoxicity
Conditions	MCF-7/DOX and A549/DDP cells; 0–25 μM S07-2010; 48 h incubation; cell viability assay [1]

Why This Matters

S07-2010 is the only hit compound suitable for experiments requiring direct assessment of AKR1C-dependent viability in drug-resistant models without mandatory chemotherapeutic co-treatment, enabling cleaner experimental designs for mechanistic studies.

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. Figure S11. doi:10.1021/acsmedchemlett.2c00175 View Source

Superior Chemosensitization at Low Concentrations: S07-2010 Requires 5-Fold Lower Concentration Than Isoform-Selective Inhibitors for Equivalent Efficacy in MCF-7/DOX

In MCF-7/DOX breast cancer cells, S07-2010 at 10 μM co-administered with 25 μM doxorubicin (DOX) reduced cell viability by 29%, compared to a 5% reduction with 25 μM DOX alone [1]. To achieve a comparable 27% reduction in cell viability, the AKR1C3-selective inhibitors S07-2001 and S07-2008 required a 5-fold higher concentration of 50 μM [1]. Furthermore, S07-2005 and S07-2009 showed no significant chemosensitizing effect when combined with DOX at multiple tested concentrations [1]. This demonstrates that S07-2010 achieves equivalent or superior adjuvant potency at substantially lower exposure levels, a clinically relevant parameter for therapeutic window considerations [1].

Low-Concentration Chemosensitization

Head-to-head

S07-2010 10 μM + DOX: 29% viability reduction
Selective inhibitors require 50 μM for ~27% reduction

Reported 5-fold lower concentration needed for comparable potentiation in MCF-7/DOX.

DOX 25 μM baseline; selective inhibitors S07-2005/2009 showed no significant effect.

Evidence Dimension	Cell viability reduction in MCF-7/DOX cells with DOX co-treatment
Target Compound Data	S07-2010 10 μM + DOX 25 μM → 29% viability reduction (vs 5% DOX-only baseline)
Comparator Or Baseline	S07-2001 50 μM + DOX 25 μM → 27% reduction; S07-2008 50 μM + DOX 25 μM → 27% reduction; S07-2005 and S07-2009 at multiple concentrations: no significant effect [1]
Quantified Difference	S07-2010 achieves 29% reduction at 10 μM (5× lower concentration than S07-2001/S07-2008 at 50 μM for 27% reduction); S07-2005 and S07-2009 showed no significant effect at any tested concentration
Conditions	MCF-7/DOX cells; DOX 25 μM co-treatment; 48 h incubation; cell viability assay [1]

Why This Matters

For in vivo pharmacology or translational studies where compound exposure is limited by pharmacokinetic constraints, S07-2010's 5-fold concentration advantage over selective inhibitors for comparable efficacy directly impacts experimental feasibility and interpretability.

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. Figure S12. doi:10.1021/acsmedchemlett.2c00175 View Source

Strong Synergy Quantified by Combination Index: S07-2010 Plus Cisplatin Achieves CI Values of 0.2–0.6 in A549/DDP While Selective Inhibitors Fail

Quantitative synergy analysis using the Chou-Talalay method revealed that S07-2010 combined with cisplatin (DDP) achieved combination index (CI) values ranging from 0.2 to 0.6 in A549/DDP lung cancer cells, indicating a strong degree of synergistic drug effect (CI < 1 indicates synergy; CI < 0.3 indicates strong synergy) [1]. In contrast, the AKR1C3-selective inhibitors S07-2001 and S07-2008 showed CI values in A549/DDP cells that were not as synergistic as those observed in MCF-7/DOX, and the combination of S07-2005 or S07-2009 with DDP did not produce significant synergy, showing additive interactions or even antagonism at multiple doses [1]. In MCF-7/DOX cells, synergistic effects (CI < 0.9) were observed for S07-2010 and S07-2001 across all dosages, but only S07-2010 maintained strong synergy across both cell line models [1]. The pan-AKR1C inhibitor indomethacin, used as a clinical benchmark, also failed to exert S07-2010-like activities at high concentrations in A549/DDP cells, confirming that pan-inhibition alone is insufficient and that the specific pharmacological properties of S07-2010 drive its superior synergy profile [1].

Combination Index (CI) with Cisplatin

Head-to-head

S07-2010 + DDP in A549/DDP: CI 0.2–0.6 (strong synergy)
Selective inhibitors: additive or antagonistic CI values at multiple doses

Supports synergy screening context; reported strong synergy threshold met.

Chou-Talalay method; two independent drug-resistant models evaluated.

Evidence Dimension	Combination index (CI) by Chou-Talalay method; CI < 1 = synergy, CI < 0.3 = strong synergy
Target Compound Data	S07-2010 + DDP in A549/DDP: CI = 0.2–0.6 (strong synergy); S07-2010 + DOX in MCF-7/DOX: CI < 0.9 (synergy at all dosages)
Comparator Or Baseline	S07-2001 + DDP in A549/DDP: CI less synergistic than in MCF-7/DOX; S07-2008 + DDP: similar; S07-2005 and S07-2009 + DDP: additive or antagonistic at multiple doses; indomethacin + DOX in A549/DDP: failed to show S07-2010-like activity [1]
Quantified Difference	S07-2010 CI range (0.2–0.6) meets the threshold for strong synergy; selective inhibitors S07-2005 and S07-2009 show CI ≥ 1 (additive/antagonistic) at some doses in A549/DDP
Conditions	A549/DDP and MCF-7/DOX cells; 48 h co-treatment; Chou-Talalay method for CI calculation; multiple concentration combinations tested [1]

Why This Matters

CI values are the standard regulatory-relevant metric for assessing drug combination potential; S07-2010 is the only compound in its class with published strong-synergy CI data across two mechanistically distinct drug-resistant models, supporting its use as a benchmark chemosensitizer in preclinical combination studies.

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. Figures S12, S13. doi:10.1021/acsmedchemlett.2c00175 View Source

Validated Starting Scaffold for Next-Generation Pan-AKR1C Inhibitors: S07-2010 as the Template for Compound 29 with Improved Potency

S07-2010 served as the foundational pan-inhibitor scaffold for a subsequent four-round structural optimization campaign by Xing et al. (2025, Eur J Med Chem), which yielded compound 29 with significantly improved pan-AKR1C potency: AKR1C1 IC50 = 0.09 μM, AKR1C2 IC50 = 0.28 μM, AKR1C3 IC50 = 0.05 μM, and AKR1C4 IC50 = 0.51 μM [2]. This represents a 5.2-fold improvement for AKR1C1, 2.6-fold for AKR1C2, 3.8-fold for AKR1C3, and comparable activity for AKR1C4 relative to S07-2010 [1][2]. Compound 29 demonstrated superior in vitro and in vivo chemosensitization in MCF-7/ADR cells, validating the S07-2010 benzazepinone scaffold as a productive starting point for medicinal chemistry [2]. The publication of S07-2010 as a tractable pan-inhibitor has thus established it as a reference compound for benchmarking new pan-AKR1C inhibitors, analogous to the role of imatinib as a reference BCR-ABL inhibitor [1][2].

Scaffold Validation for Next-Gen Inhibitors

Cross-study

Compound 29 (optimized from S07-2010): IC50 C1 0.09, C2 0.28, C3 0.05, C4 0.51 μM
Fold-improvement: 5.2×, 2.6×, 3.8×, 0.7×

Reported scaffold-validation context; S07-2010 serves as reference for medicinal chemistry optimization.

Independent study by Xing et al. (2025); in vivo efficacy demonstrated for compound 29.

Evidence Dimension	Pan-AKR1C inhibitory potency of parent scaffold (S07-2010) vs optimized derivative (compound 29)
Target Compound Data	S07-2010 IC50 (μM): 1C1 = 0.47, 1C2 = 0.73, 1C3 = 0.19, 1C4 = 0.36 [1]
Comparator Or Baseline	Compound 29 IC50 (μM): 1C1 = 0.09, 1C2 = 0.28, 1C3 = 0.05, 1C4 = 0.51 [2]
Quantified Difference	Fold-improvement compound 29 vs S07-2010: 1C1: 5.2×, 1C2: 2.6×, 1C3: 3.8×, 1C4: 0.7× (comparable). Compound 29 also demonstrated in vivo efficacy not reported for S07-2010.
Conditions	Recombinant human AKR1C1–AKR1C4 enzymatic assays; MCF-7/ADR cell line for in vitro chemosensitization; in vivo xenograft model for compound 29 [2]

Why This Matters

Procurement of S07-2010 is essential as the validated reference standard for any laboratory developing or benchmarking next-generation pan-AKR1C inhibitors; its scaffold has been independently validated as the most productive starting point for pan-inhibitor optimization published to date.

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. doi:10.1021/acsmedchemlett.2c00175 View Source
• [2] Xing S, Liu Y, Xie H, Guo C, Wang X, Lv B, Li X, Shao J, Guo Q, Feng F, Sun H. Discovery of highly potent AKR1Cs pan-inhibitors as chemotherapeutic potentiators to restore breast cancer drug resistance. Eur J Med Chem. 2025;289:117413. doi:10.1016/j.ejmech.2025.117413 View Source

S07-2010 Procurement-Relevant Application Scenarios for Drug Resistance Research

Pan-AKR1C Tool Compound for Multi-Isoform Drug Resistance Mechanism Studies in Cisplatin-Resistant Lung Cancer

S07-2010 is the only commercially available pan-AKR1C inhibitor with published CI data demonstrating strong synergy (CI 0.2–0.6) with cisplatin in A549/DDP cells [1]. Researchers investigating AKR1C-mediated cisplatin resistance in non-small cell lung cancer should select S07-2010 over AKR1C3-selective inhibitors (e.g., S07-2001, S07-2008) because selective inhibitors fail to reverse resistance at low concentrations and can produce antagonistic effects in this model [1]. The compound's balanced pan-isoform activity (IC50 range 0.19–0.73 μM) ensures that all four AKR1C isoforms contributing to the resistant phenotype are simultaneously inhibited, enabling clean mechanistic interpretation without confounding from uninhibited isoforms [1].

Reference Standard for Benchmarking Novel Pan-AKR1C Inhibitor Candidates in Drug Discovery Programs

S07-2010 has been independently validated as the most productive starting scaffold for pan-AKR1C inhibitor optimization, directly leading to compound 29 with improved potency and in vivo efficacy [2]. Medicinal chemistry teams developing new pan-AKR1C inhibitors must include S07-2010 as a head-to-head reference compound in enzymatic and cellular assays to benchmark their novel candidates against the published state-of-the-art. Its well-characterized IC50 profile across all four isoforms (with SEM values from triplicate independent experiments), published binding mode from MD simulations, and documented cellular efficacy provide a comprehensive comparator dataset that no other pan-AKR1C inhibitor currently offers [1][2].

Chemosensitization Positive Control in Doxorubicin-Resistant Breast Cancer Models

S07-2010 at 10 μM achieves a 29% reduction in MCF-7/DOX cell viability when combined with 25 μM doxorubicin (5.8-fold potentiation over DOX alone), requiring 5-fold lower concentration than selective inhibitors for equivalent efficacy [1]. This makes S07-2010 the preferred positive control for laboratories validating chemosensitization assays in doxorubicin-resistant breast cancer models. Its published CI values (CI < 0.9 at all tested dosages) provide a quantifiable benchmark against which novel chemosensitizers can be compared using the Chou-Talalay method [1].

Dual-Model Validation of Pan-Inhibition Hypothesis in AKR-Driven Drug Resistance

S07-2010 uniquely demonstrates strong synergy in both MCF-7/DOX breast cancer and A549/DDP lung cancer models, whereas selective inhibitors show model-dependent efficacy [1]. This dual-model validation supports the hypothesis that pan-AKR1C inhibition is necessary when multiple AKR isoforms are overexpressed, as confirmed by the paper's demonstration that A549/DDP cells exhibit broad AKR overexpression rather than isolated AKR1C3 upregulation [1]. Researchers testing whether their drug-resistant model of interest involves single-isoform or multi-isoform AKR1C-driven resistance can use S07-2010 as a diagnostic tool: if S07-2010 chemosensitizes but a selective inhibitor does not, multi-isoform involvement is indicated [1].

Application

Selection Property

Validation Focus

Cisplatin-resistant NSCLC pathway studies

Pan-AKR1C isoform coverage

Multi-isoform resistance reversal endpoints

Pan-AKR1C inhibitor benchmarking

Characterized enzymatic and cellular IC50 profile

Head-to-head enzymatic and synergy assay comparison

Doxorubicin-resistant breast cancer model studies

Low-concentration chemosensitization profile

Combination-index endpoint benchmarking

Multi-model drug resistance hypothesis testing

Consistent synergy across two mechanistically distinct models

Isoform-overexpression pattern confirmation

• [1] He S, Liu Y, Chu X, et al. Discovery of Novel Aldo-Keto Reductase 1C3 Inhibitors as Chemotherapeutic Potentiators for Cancer Drug Resistance. ACS Med Chem Lett. 2022;13(8):1286-1294. doi:10.1021/acsmedchemlett.2c00175 View Source
• [2] Xing S, Liu Y, Xie H, Guo C, Wang X, Lv B, Li X, Shao J, Guo Q, Feng F, Sun H. Discovery of highly potent AKR1Cs pan-inhibitors as chemotherapeutic potentiators to restore breast cancer drug resistance. Eur J Med Chem. 2025;289:117413. doi:10.1016/j.ejmech.2025.117413 View Source